2-(4-Isopropylphenylthio)benzoic acid
Overview
Description
“2-(4-Isopropylphenylthio)benzoic acid” is a chemical compound with the molecular formula C16H16O2S . It has a molecular weight of 272.36 .
Molecular Structure Analysis
The molecular structure of “2-(4-Isopropylphenylthio)benzoic acid” consists of a benzoic acid core with an isopropylphenylthio group attached . Unfortunately, specific details about its structure such as bond lengths and angles could not be found.Chemical Reactions Analysis
While specific chemical reactions involving “2-(4-Isopropylphenylthio)benzoic acid” are not available, benzoic acid derivatives are known to undergo a variety of reactions. For example, they can participate in nucleophilic addition reactions when in the presence of a strong acid .Scientific Research Applications
Water Purification
2-(4-Isopropylphenylthio)benzoic acid and related compounds have been studied for their potential in water purification. For instance, benzoic acid derivatives have been used in aerated, aqueous suspensions of titanium dioxide and illuminated with near UV light, showing effectiveness in oxidizing pollutants to carbon dioxide. This research suggests potential applications of benzoic acid derivatives in environmental remediation and water treatment processes (Matthews, 1990).
Organic Sensitizers in Solar Cells
Benzoic acid derivatives have been used in the design of organic sensitizers for dye-sensitized solar cells (DSSCs). For example, a study incorporated benzoic acid derivatives into a metal-free organic sensitizer, demonstrating significant improvements in solar light to electrical energy conversion efficiency. This highlights the role of benzoic acid derivatives in enhancing renewable energy technologies (Ferdowsi et al., 2018).
Pharmaceutical Research
Benzoic acid is a model compound in pharmaceutical research. Studies on its phase behavior, stability, and solubility in various mixtures are crucial for designing drugs and understanding their interactions with different solvents. This information is critical for the development of effective pharmaceutical formulations (Reschke et al., 2016).
Food Science and Nutrition
Benzoic acid and its derivatives, including 2-(4-Isopropylphenylthio)benzoic acid, are present in foods as natural components or as additives. Research in this area focuses on their uses, human exposure, metabolism, and potential health effects. This is essential for ensuring food safety and understanding the dietary impact of these compounds (del Olmo et al., 2017).
properties
IUPAC Name |
2-(4-propan-2-ylphenyl)sulfanylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2S/c1-11(2)12-7-9-13(10-8-12)19-15-6-4-3-5-14(15)16(17)18/h3-11H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRQKZKIYPNEMQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)SC2=CC=CC=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Isopropylphenylthio)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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